Cas no 844891-24-3 (2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide)

• Product name: 2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide
• CAS No: 844891-24-3
• MF: C₅H₈N₄O₂
• MW: 156.14262
• CID: 716307
• PubChem ID: 2818541

2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide
• 1H-Pyrazole-3-carboxylicacid, 2,5-dihydro-2-methyl-5-oxo-, hydrazide
• 2-methyl-5-oxo-1H-pyrazole-3-carbohydrazide
• 3-hydroxy-1-methyl-1H-pyrazole-5-carbohydrazide
• 5-???-1-methylpyrazol-3-ol
• HMS553G08
• Maybridge1_004186
• 2-Chloro-4-nitropyridine1-oxide
• DTXSID40384775
• JM 00213
• FT-0708255
• 844891-24-3
• AKOS006280207

• Inchi： InChI=1S/C5H8N4O2/c1-9-3(5(11)7-6)2-4(10)8-9/h2H,6H2,1H3,(H,7,11)(H,8,10)
• InChI Key： VUPZUFCFYRSPJZ-UHFFFAOYSA-N
• SMILES： CN1C(=CC(=O)N1)C(=O)NN

Computed Properties

• Exact Mass: 156.06500
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.408
• Refractive Index: 1.58
• PSA: 93.17000
• LogP: -0.17960

2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide Security Information

2-Methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%